Cas no 176722-63-7 (8-Bromo-2-(trifluoromethyl)quinoline)
176722-63-7 structure
Product Name:8-Bromo-2-(trifluoromethyl)quinoline
CAS No:176722-63-7
MF:C10H5BrF3N
MW:276.052612066269
MDL:MFCD08741357
CID:1031891
PubChem ID:15325794
Update Time:2024-11-01
8-Bromo-2-(trifluoromethyl)quinoline Chemical and Physical Properties
Names and Identifiers
-
- 8-Bromo-2-(trifluoromethyl)quinoline
- QUINOLINE, 8-BROMO-2-(TRIFLUOROMETHYL)-
- AB48759
- AG-A-92668
- AGN-PC-00OW2Q
- CTK5I8647
- PC9226
- 8-broMo-2-(trifluoroMethyl)-
- 8-broMo-2-(trifluoroMethyl)quinoline,Quinoline
- MFCD08741357
- CS-0060623
- BHA72263
- AS-64134
- AKOS015897045
- FT-0765408
- A25658
- DTXSID60571524
- 8-BROMO-2-(TRIFLUOROMETHYL)-QUINOLINE
- 176722-63-7
- DB-065162
-
- MDL: MFCD08741357
- Inchi: 1S/C10H5BrF3N/c11-7-3-1-2-6-4-5-8(10(12,13)14)15-9(6)7/h1-5H
- InChI Key: OSWXDIFARUFKTR-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=CC=C(C(F)(F)F)N=C21
Computed Properties
- Exact Mass: 274.95575
- Monoisotopic Mass: 274.95575g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- Density: 1.658±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 62-63 ºC (pentane pentane )
- Boiling Point: 284.3±35.0 ºC (760 Torr),
- Flash Point: 125.7±25.9 ºC,
- Solubility: Very slightly soluble (0.14 g/l) (25 º C),
- PSA: 12.89
8-Bromo-2-(trifluoromethyl)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM145726-250mg |
8-bromo-2-(trifluoromethyl)quinoline |
176722-63-7 | 95% | 250mg |
$144 | 2023-02-17 | |
| Chemenu | CM145726-1g |
8-bromo-2-(trifluoromethyl)quinoline |
176722-63-7 | 95% | 1g |
$462 | 2023-02-17 | |
| Apollo Scientific | PC9226-100mg |
8-Bromo-2-(trifluoromethyl)quinoline |
176722-63-7 | >98% | 100mg |
£75.00 | 2025-02-22 | |
| ChemScence | CS-0060623-100mg |
8-Bromo-2-(trifluoromethyl)quinoline |
176722-63-7 | 99.38% | 100mg |
$130.0 | 2022-04-27 | |
| ChemScence | CS-0060623-250mg |
8-Bromo-2-(trifluoromethyl)quinoline |
176722-63-7 | 99.38% | 250mg |
$215.0 | 2022-04-27 | |
| TRC | B817295-5mg |
8-Bromo-2-(Trifluoromethyl)Quinoline |
176722-63-7 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B817295-10mg |
8-Bromo-2-(Trifluoromethyl)Quinoline |
176722-63-7 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B817295-50mg |
8-Bromo-2-(Trifluoromethyl)Quinoline |
176722-63-7 | 50mg |
$ 230.00 | 2022-06-06 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-2052-5g |
8-bromo-2-(trifluoromethyl)-Quinoline |
176722-63-7 | 95% | 5g |
$1500 | 2023-09-07 | |
| abcr | AB233158-1 g |
8-Bromo-2-(trifluoromethyl)quinoline; . |
176722-63-7 | 1g |
€694.50 | 2022-06-11 |
8-Bromo-2-(trifluoromethyl)quinoline Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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